Cas no 93-46-9 (ASM-DNT)

• Product Name: ASM-DNT
• CAS No: 93-46-9
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• MDL: MFCD00053487
• CID: 34702
• PubChem ID: 87567433
• Update Time: 2024-10-26

ASM-DNT Chemical and Physical Properties

Names and Identifiers

• N1,N4-Di(naphthalen-2-yl)benzene-1,4-diamine
• Antioxidant DNP
• DBNPD
• DI-B-NAPHTHYL-P-PHENYLENE DIAMINE
• -beta-naphthyl-p-phenylenediamine
• N,N'-Bis(2-naphthyl)-p-phenylenediamine
• N,N'-DI-2-NAPHTHYL-1,4-PHENYLENEDIAMINE
• N,N'-DI-2-NAPHTHYL-P-PHENYLENEDIAMINE
• N,N-DI-2-NAPHTHYL-P-PHENYLENEDIAMINE
• N,N'-DI-BETA-NAPHTHYL-P-PHENYLENEDIAMINE
• Antioxidant DNPD
• 1-N,4-N-dinaphthalen-2-ylbenzene-1,4-diamine
• N,N'-Di(2-naphthyl)-p-phenylenediamine
• Di-beta-naphthyl-p-phenylenediamine
• Dnpda
• Diafen NN
• Agerite White
• DNPD
• Antigene F
• Santowhite CL
• AgeRite W
• Nonox CL
• Antioxidant 123
• Aceto DIPP
• Tisperse MB-2X
• ASM-DNT
• 2-Naphthyl-p-phenylenediamine
• 1,4-Benzenediamine, N,N'-di-2-naphthalenyl-
• 1,4-Bis(2-naphthylamino)benzene
• Di-beta-naphthyl-p-ph
• 1,4-Benzenediamine, N,N′-di-2-naphthalenyl- (9CI)
• N1,N4-Di-2-naphthalenyl-1,4-benzenediamine (ACI)
• p-Phenylenediamine, N,N′-di-2-naphthyl- (6CI, 8CI)
• Anchor DNPD
• Antage F
• DNP
• N,N′-Bis(2-naphthyl)-1,4-phenylenediamine
• N,N′-Bis(2-naphthyl)-p-phenylenediamine
• N,N′-Bis(β-naphthyl)-p-phenylenediamine
• N,N′-Di(2-naphthyl)-p-phenylenediamine
• N,N′-Di-2-naphthyl-1,4-benzenediamine
• N,N′-Di-2-naphthyl-1,4-phenylenediamine
• N,N′-di-2-Naphthyl-p-phenyldiamine
• N,N′-Di-β-naphthyl-p-phenylenediamine
• N,N′-p-Phenylenebis[2-naphthylamine]
• Nocrac White
• Nonflex F
• Nonox CI
• NSC 3410
• Ouchi Shinko White F
• s-Di-β-Naphthyl-p-phenylenediamine
• Santowhite CI
• sym-Di-β-naphthyl-p-phenylenediamine
• Tisperse MB 2X
• SY055410
• N,N'-DI-.BETA.-NAPHTHYL-P-PHENYLENEDIAMINE
• DI-2-NAPHTHYL-P-PHENYLENEDIAMINE, N,N'-
• sym.-dibeta-Naphthyl-p-phenylenediamine
• Di(.beta.-naphthyl)-p-phenyldiamine
• N,N'-Di-(2-naphthyl)-1,4-diaminobenzene
• 93-46-9
• N,N'-Bis-(2-naftyl)-p-fenylendiamin
• NCGC00256568-01
• Q27277395
• 1,4-Benzenediamine, N1,N4-di-2-naphthalenyl-
• HY-W040276
• N,N'-DI-2-NAPTHYL-P-PHENYLENEDIAMINE
• 112721-02-5
• N1,N4-bis(naphthalen-2-yl)benzene-1,4-diamine
• CHEMBL3184915
• s-Di(beta-naphthyl)-p-phenylenediamine
• p-Phenylenediamine,N'-di-2-naphthyl-
• DTXCID50918
• D0812
• N,N'-Di-2-naphthalenyl-1,4-benzenediamine
• Di-beta-naphthyl-p-phenyldiamine
• N,N-Di-2-naphthyl-1,4-phenylenediamine
• MFCD00053487
• Dwu-.beta.-naftylo-p-fenylodwuamina
• NCGC00249157-01
• NSC3410
• 1,4-Benzenediamine, N,N'-bis-2-naphthylenyl-
• CS-W021016
• p-Phenylenediamine, N,N'-di-2-naphthyl-
• CCRIS 6026
• p-Phenylenediamine, N,N'-(di-2-naphthyl)-
• W-100241
• WLN: L66J CMR DM- CL66J
• E78927
• DTXSID3020918
• N,N'-Bis-(2-naphthyl)-p-phenylenediamine (DNPD)
• EWK9V6MZH6
• SCHEMBL39488
• Dwu-beta-naftylo-p-fenylodwuamina
• Tox21_302849
• 60005-69-8
• N,N\\'-Di-2-naphthyl-1,4-phenylenediamine
• Benzene-1,4-diamine, N,N'-di(2-naphthyl)-
• NS00021394
• BRN 2224419
• Tox21_202063
• N,N'-Dinaphthyl-p-phenylen-diamin
• sym-Di-.beta.-naphthyl-p-phenylenediamine
• N,N'-p-Phenylenebis[2-naphthylamine]
• STK366640
• n,n'-di(2-naphthyl)-1,4-benzenediamine
• Dwu-beta-naftylo-p-fenylodwuamina [Polish]
• AS-66172
• N,N'-Bis-(2-naftyl)-p-fenylendiamin [Czech]
• UNII-EWK9V6MZH6
• N,N'-dinaphthalen-2-ylbenzene-1,4-diamine
• N,N'-Bis(.beta.-naphthyl)-p-phenylenediamine
• AI3-14324
• 4-13-00-00119 (Beilstein Handbook Reference)
• NSC-3410
• N,N'-Bis(beta-naphthyl)-p-phenylenediamine
• N,N'-p-Phenylenebis(2-naphthylamine)
• AKOS005443333
• CAS-93-46-9
• NCGC00259612-01
• N1,N4-Di(2-naphthyl)-1,4-benzenediamine
• N,N'-di(naphthalen-2-yl)benzene-1,4-diamine
• Di(.beta.-naphthyl-p-phenylenediamine
• s-Di(.beta.-naphthyl)-p-phenylenediamine
• EINECS 202-249-2
• N,N'-Di(.beta.-naphthyl-p-phenylenediamine

• MDL： MFCD00053487
• Inchi： 1S/C26H20N2/c1-3-7-21-17-25(11-9-19(21)5-1)27-23-13-15-24(16-14-23)28-26-12-10-20-6-2-4-8-22(20)18-26/h1-18,27-28H
• InChI Key： VETPHHXZEJAYOB-UHFFFAOYSA-N
• SMILES： C1C=C2C(C=C(NC3C=CC(NC4C=C5C(C=CC=C5)=CC=4)=CC=3)C=C2)=CC=1

Computed Properties

• Exact Mass: 360.16300
• Monoisotopic Mass: 360.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: Gray powder. The pure product is light Sequin crystal, and the long-time dew gradually changes to dark red.
• Density: 1.25
• Melting Point: 225-229 ºC
• Boiling Point: 232-134 ºC (dec.)
• Flash Point: 399 °C
• Refractive Index: 1.7620 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 24.06000
• LogP: 7.62620
• FEMA: 2768
• Solubility: Slightly soluble in ethanol, ether, acetone, chlorobenzene and benzene, insoluble in water.

ASM-DNT Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H316-H317-H320
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S36/37/39
• RTECS：ST2100000
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials